Cas no 5818-58-6 ([5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl](4-methylpiperazin-1-yl)methanone)

• Product Name: [5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl](4-methylpiperazin-1-yl)methanone
• CAS No: 5818-58-6
• MF: C₂₀H₂₀F₃N₅O
• MW: 403.4009141922
• CID: 1609217
• PubChem ID: 2285969
• Update Time: 2025-04-21

[5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl](4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl](4-methylpiperazin-1-yl)methanone
• [5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-(4-methylpiperazin-1-yl)methanone
• 5818-58-6
• [5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl](4-methylpiperazino)methanone
• DTXSID60367787
• AKOS025149914
• SCHEMBL1718949
• YIEMGCLKWGQMJV-UHFFFAOYSA-N

• Inchi： 1S/C20H20F3N5O/c1-13-3-5-14(6-4-13)15-11-17(20(21,22)23)28-18(24-15)12-16(25-28)19(29)27-9-7-26(2)8-10-27/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： YIEMGCLKWGQMJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(C)=CC=2)=NC2=CC(C(N3CCN(C)CC3)=O)=NN21)(F)F

Computed Properties

• Exact Mass: 403.1622
• Monoisotopic Mass: 403.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.624
• PSA: 53.74